Cas no 71079-12-4 (FOY 251 Benzyl Ester Hydrochloride)

• Product Name: FOY 251 Benzyl Ester Hydrochloride
• CAS No: 71079-12-4
• MF: C₂₃H₂₂ClN₃O₄
• MW: 439.891484737396
• CID: 976067
• PubChem ID: 23341020
• Update Time: 2025-10-29

FOY 251 Benzyl Ester Hydrochloride Chemical and Physical Properties

Names and Identifiers

• FOY 251 Benzyl Ester Hydrochloride
• [4-(2-oxo-2-phenylmethoxyethyl)phenyl] 4-(diaminomethylideneamino)benzoate,hydrochloride
• DTXSID90633124
• 71079-12-4
• 4-[[4-[(Aminoiminomethyl)amino]benzoyl]oxy]benzeneacetic Acid Phenylmethyl Ester Hydrochloride
• SCHEMBL11418845
• FT-0668868
• [4-(2-oxo-2-phenylmethoxyethyl)phenyl] 4-(diaminomethylideneamino)benzoate;hydrochloride
• 4-[2-(Benzyloxy)-2-oxoethyl]phenyl 4-[(diaminomethylidene)amino]benzoate--hydrogen chloride (1/1)
• (4-Bromobutyl)triphenylphosphonium Bromide; (4-Bromobutyl)triphenyl-phosphonium Bromide; NSC 84071

• Inchi： 1S/C23H21N3O4.ClH/c24-23(25)26-19-10-8-18(9-11-19)22(28)30-20-12-6-16(7-13-20)14-21(27)29-15-17-4-2-1-3-5-17;/h1-13H,14-15H2,(H4,24,25,26);1H
• InChI Key： WFWBXMJJACCAJG-UHFFFAOYSA-N
• SMILES： Cl.O(C(CC1C=CC(=CC=1)OC(C1C=CC(=CC=1)/N=C(\N)/N)=O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 439.1298839g/mol
• Monoisotopic Mass: 439.1298839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 583
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 117Ų

FOY 251 Benzyl Ester Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on FOY 251 Benzyl Ester Hydrochloride

Introduction to FOY 251 Benzyl Ester Hydrochloride (CAS No. 71079-12-4)

FOY 251 Benzyl Ester Hydrochloride, chemically identified by its CAS number 71079-12-4, is a compound of significant interest in the field of pharmaceutical research and development. This compound has garnered attention due to its unique chemical structure and potential therapeutic applications. The benzyl ester moiety in its name suggests a derivative of a broader class of compounds that have been explored for their biological activity. In recent years, there has been growing interest in the development of novel molecules that can modulate biological pathways, and FOY 251 Benzyl Ester Hydrochloride represents a promising candidate in this regard.

The hydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for various pharmaceutical formulations. This aspect is particularly crucial in drug development, where the physicochemical properties of a compound can significantly influence its efficacy and bioavailability. The benzyl ester group is often incorporated into molecules to improve pharmacokinetic profiles, and its presence in FOY 251 Benzyl Ester Hydrochloride may contribute to its potential as a therapeutic agent.

Recent studies have highlighted the importance of benzyl esters in medicinal chemistry. These derivatives have been shown to exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and antimicrobial properties. The specific mechanism of action of FOY 251 Benzyl Ester Hydrochloride is still under investigation, but preliminary research suggests that it may interact with certain cellular targets to produce therapeutic effects. This interaction could be mediated through various pathways, such as inhibition of key enzymes or modulation of receptor activity.

In the context of current pharmaceutical research, FOY 251 Benzyl Ester Hydrochloride is being evaluated for its potential in treating various diseases. For instance, studies have indicated that it may have applications in oncology, where it could help inhibit the growth of cancer cells or induce apoptosis. Additionally, its anti-inflammatory properties make it a candidate for treating chronic inflammatory disorders. The benzyl ester hydrochloride form ensures that the compound is well-suited for further investigation in these areas.

The synthesis and characterization of FOY 251 Benzyl Ester Hydrochloride have been subjects of detailed chemical studies. Researchers have focused on optimizing synthetic routes to achieve high yields and purity while maintaining the integrity of the benzyl ester group. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), have been employed to confirm the structure of the compound. These analytical methods are essential for ensuring that the synthesized material meets the stringent requirements for pharmaceutical use.

One of the key challenges in drug development is understanding how a compound behaves within complex biological systems. FOY 251 Benzyl Ester Hydrochloride is being subjected to various preclinical studies to assess its pharmacological properties. These studies include evaluations of its absorption, distribution, metabolism, excretion (ADME) profiles, as well as its toxicity and efficacy. Such comprehensive assessments are crucial for determining whether a compound is suitable for further clinical development.

The role of computational chemistry in drug discovery has also been instrumental in studying FOY 251 Benzyl Ester Hydrochloride. Molecular modeling techniques are being used to predict how this compound might interact with biological targets at the molecular level. These predictions can guide experimental design and help identify potential modifications that could enhance its therapeutic efficacy. The integration of computational methods with experimental approaches has become a cornerstone of modern drug development.

As research continues to evolve, new applications for FOY 251 Benzyl Ester Hydrochloride may emerge. The flexibility of its chemical structure allows for modifications that could tailor its properties for specific therapeutic needs. For example, further derivatization might enhance its binding affinity or selectivity for certain targets. Such innovations underscore the importance of continued exploration in medicinal chemistry.

The broader significance of compounds like FOY 251 Benzyl Ester Hydrochloride lies in their potential to address unmet medical needs. By exploring novel molecular entities, researchers aim to develop treatments that are more effective and have fewer side effects than existing therapies. The benzyl ester hydrochloride form represents a well-designed molecule that has undergone careful consideration from both chemical and pharmacological perspectives.

In conclusion, FOY 251 Benzyl Ester Hydrochloride (CAS No. 71079-12-4) is a compound with promising therapeutic potential that warrants further investigation. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for drug development. As research progresses, we can expect more insights into its mechanisms of action and applications across various disease areas.